Cas no 98-62-4 (Sulfanilylfluoride)

• Product Name: Sulfanilylfluoride
• CAS No: 98-62-4
• MF: C₆H₆FNO₂S
• MW: 175.180743694305
• MDL: MFCD00007883
• CID: 34968
• PubChem ID: 66823
• Update Time: 2025-05-19

Sulfanilylfluoride Chemical and Physical Properties

Names and Identifiers

• Sulfanilyl fluoride
• 4-Aminobenzenesulfonyl fluoride
• 4-FLUORO BENZENE SULFONAMIDE
• 4-amino-benzenesulfonyl fluoride
• 4-aminobenzenesulphonyl fluoride
• 4-fluorosulfonylaniline
• 4-fluorosulphonylaniline
• AmbscLK-8
• Benzenesulfonyl fluoride,4-amino
• p-Aminobenzenesulfonyl fluoride
• p-Sulfanilyl fluoride
• Sulfanilyl fluoride (8CI)
• Sulfanilylfluorid
• Sulphanilyl fluoride
• 4-aminobenzene-1-sulfonyl fluoride
• Benzenesulfonyl fluoride, 4-amino-
• (p-Fluorosulfonyl)aniline
• 4-(Fluorosulfonyl)aniline
• VQ58NDG0Q4
• BPUKPIBWYZWYQV-UHFFFAOYSA-N
• sulphanilic acid fluoride
• 4-(Fluorosulfonyl)benzeneamin
• DTXSID4059176
• UNII-VQ58NDG0Q4
• 4-Aminobenzenesulphonylfluoride
• NSC 95411
• D72000
• CS-0063889
• Q27291964
• SULFANILYL FLUORIDE [MI]
• VS-0029
• Z1198147270
• EINECS 202-687-4
• NSC-95411
• NSC95411
• AKOS006237631
• NS00040537
• Sulfanilylfluoride
• SCHEMBL491612
• FT-0693891
• 98-62-4
• EN300-134143
• DTXCID7049059
• 202-687-4
• MFCD00007883
• FS147676

• MDL： MFCD00007883
• Inchi： 1S/C6H6FNO2S/c7-11(9,10)6-3-1-5(8)2-4-6/h1-4H,8H2
• InChI Key： BPUKPIBWYZWYQV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)(=O)(=O)F

Computed Properties

• Exact Mass: 175.01000
• Monoisotopic Mass: 175.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.4
• Topological Polar Surface Area: 68.5

Experimental Properties

• Color/Form: 白色或黄色-白色固体
• Density: 1.3604 (estimate)
• Melting Point: 68-69°
• Boiling Point: 284.2 ºC at 760 mmHg
• Flash Point: 125.7 ºC
• Refractive Index: 1.555
• PSA: 68.54000
• LogP: 2.58900
• FEMA: 3045

Sulfanilylfluoride Security Information

• Hazardous Material Identification：
• Safety Term：6.1
• Packing Group：III
• Storage Condition：储存于紧闭密封的容器中。 储存于阴凉、干燥、通风良好的区域，远离不相容的物质、腐蚀物质。 不要储存于金属容器中。 避免潮湿。

Additional information on Sulfanilylfluoride

Comprehensive Overview of Sulfanilylfluoride (CAS No. 98-62-4): Properties, Applications, and Industry Insights

Sulfanilylfluoride (CAS No. 98-62-4), a specialized organic compound, has garnered significant attention in pharmaceutical and chemical research due to its unique molecular structure and reactivity. As a derivative of sulfonamide, this compound features a fluorine atom bonded to a sulfonyl group, making it a valuable intermediate in synthetic chemistry. Researchers and manufacturers frequently search for terms like "Sulfanilylfluoride synthesis", "CAS 98-62-4 applications", and "fluorinated sulfonamide derivatives", reflecting its relevance in modern chemical workflows.

The compound's molecular formula, C₆H₆FNO₂S, reveals its aromatic benzene ring core with functional groups that enable diverse reactions. Recent studies highlight its role in developing enzyme inhibitors and bioconjugation reagents, aligning with the growing demand for precision tools in drug discovery. Environmental considerations have also spurred interest in green chemistry approaches for handling fluorinated compounds like Sulfanilylfluoride, addressing concerns about persistence and biodegradability.

Analytical techniques such as HPLC purification and NMR characterization are critical for quality control when working with 98-62-4. The compound's stability under various pH conditions makes it suitable for cross-coupling reactions, a topic frequently explored in organic chemistry forums. Industry professionals often inquire about bulk purchasing options or technical datasheets, indicating its commercial importance in specialty chemical supply chains.

Emerging applications in material science demonstrate Sulfanilylfluoride's versatility beyond pharmaceuticals. Its ability to modify surface properties has been investigated for creating water-repellent coatings, connecting to the broader trend of functional materials development. Safety data emphasizes proper handling procedures, though the compound doesn't fall under restricted categories, making it accessible for legitimate research purposes.

The synthesis pathway typically involves fluorination reactions of sulfanilyl precursors, with recent optimization focusing on catalyst efficiency and yield improvement. Patent literature reveals continuous innovation around this scaffold, particularly in medicinal chemistry applications where fluorine incorporation enhances drug bioavailability. These developments respond to the pharmaceutical industry's need for metabolically stable compounds with improved pharmacokinetic profiles.

Storage recommendations for CAS 98-62-4 emphasize protection from moisture and extreme temperatures, common considerations for fluorinated organics. Suppliers typically provide certificates of analysis detailing purity levels, which are crucial for sensitive applications. The compound's melting point (approximately 92-94°C) and solubility characteristics in polar solvents are frequently referenced parameters in research protocols.

Regulatory compliance documentation for Sulfanilylfluoride focuses on standard laboratory safety practices rather than special restrictions. This accessibility supports its use across academic and industrial settings, from small-scale organic synthesis to process chemistry development. The compound's role in creating sulfonyl fluoride probes for chemical biology studies represents one of its most innovative contemporary applications.

Market analysis indicates steady demand for 98-62-4, particularly from contract research organizations and pharmaceutical intermediates manufacturers. Quality benchmarks have risen in response to stricter industry standards, with chromatographic purity becoming a key differentiator among suppliers. Technical discussions often center on optimizing reaction selectivity when incorporating this building block into more complex molecular architectures.

Future research directions may explore Sulfanilylfluoride's potential in click chemistry applications or as a precursor for PET imaging agents, areas where fluorine-containing compounds show particular promise. The scientific community continues to investigate its physicochemical properties through advanced techniques like X-ray crystallography and computational modeling, deepening understanding of structure-activity relationships.

Environmental fate studies of fluorinated sulfonamides have become increasingly important, addressing questions about ecological impact assessment that frequently appear in scientific literature searches. Proper waste management protocols for laboratory-scale quantities help mitigate potential concerns, following established guidelines for organic fluorine compounds.